Cas no 1153949-11-1 (Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate
• CAS No: 1153949-11-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.2304
• MDL: MFCD12761241
• CID: 1026363
• PubChem ID: 45789216
• Update Time: 2025-06-08

Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(cyanomethylene)azetidine
• 3-Cyanomethylene-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(cyanoMethylene)azetidine-1-carboxylate
• tert-butyl 3-(cyanoMethylidene)azetidine-1-carboxylate
• 3-(Cyanomethylene)-1-azetidinecarboxylic acid tert-butyl ester
• P-Hydroxy phenyl butanone (Raspberry ketone)
• 1-(tert-Butoxycarbonyl)-3-(cyanomethylene)azetidine
• tert-Butyl 3-(cyanomethylene)
• AM80934
• ANW-68852
• CTK8C2692
• PB13560
• SureCN344121
• tert-butyl 3-cyanomethyleneazetidine-1-carboxylate
• 3-(Cyanomethylene)azetidine-1-carboxylic Acid tert-Butyl Ester
• BESFCRTTXQYNBW-UHFFFAOYSA-N
• BCP07281
• 2512AA
• FCH1134410
• SY039807
• AX8217234
• AB0072803
• B5217
• tert-butyl 3-cyanomethyle
• Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

• MDL： MFCD12761241
• Inchi： 1S/C10H14N2O2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h4H,6-7H2,1-3H3
• InChI Key： BESFCRTTXQYNBW-UHFFFAOYSA-N
• SMILES： O(C(N1C([H])([H])/C(=C(\[H])/C#N)/C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 194.10562
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 309
• Topological Polar Surface Area: 53.3

Experimental Properties

• Density: 1.215
• Boiling Point: 309.7±35.0°C at 760 mmHg
• PSA: 53.33

Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：0-10°C

Additional information on Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate (CAS No. 1153949-11-1): A Comprehensive Overview in Modern Chemical Biology

Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate, identified by its CAS number 1153949-11-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the azetidine class, which is characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a cyanomethylene group and a tert-butyl ester moiety further enhances its reactivity and potential applications in synthetic chemistry and drug development.

The< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate molecule exhibits a high degree of versatility, making it a valuable intermediate in the synthesis of more complex molecules. The cyanomethylene functionality, specifically, is known for its ability to participate in various chemical reactions, including cycloadditions and condensation reactions, which are pivotal in constructing complex molecular architectures. This property has made it a focal point in the development of novel heterocyclic compounds, which are often explored for their pharmacological activities.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as bioactive scaffolds. The< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate (CAS No. 1153949-11-1) has been investigated for its role in the synthesis of molecules with antimicrobial and anti-inflammatory properties. Studies have shown that modifications to the azetidine ring can significantly alter the biological activity of these compounds, making them promising candidates for further development.

One of the most compelling aspects of< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate is its utility as a building block in medicinal chemistry. The tert-butyl ester group provides a stable handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has led to several innovative approaches in drug design, where< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate serves as a precursor for more complex entities.

The cyanomethylene group also plays a crucial role in the reactivity of this compound. It can undergo nucleophilic addition reactions, which are fundamental in forming carbon-carbon bonds essential for constructing larger molecular frameworks. This characteristic has been leveraged in the synthesis of macrocyclic compounds, which are often explored for their potential therapeutic applications.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological properties. These computational tools have become indispensable in modern drug discovery, allowing for the rapid screening of thousands of compounds to identify those with the highest potential.

The synthesis of< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate (CAS No. 1153949-11-1) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of azetidine derivatives followed by functionalization with a cyanomethylene group and subsequent esterification with tert-butanol. Each step requires precise control to ensure high yield and purity, underscoring the compound's importance as a synthetic intermediate.

In conclusion, Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate represents a significant advancement in chemical biology and medicinal chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like< strong>Tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate will undoubtedly play a pivotal role in shaping the future of drug discovery and development.